Cobalt trihydroxide

• IUPAC Name: cobalt;trihydrate
• InChI: InChI=1S/Co.3H2O/h;3*1H2
• InChI Key: WHWYFOIYRCTLFZ-UHFFFAOYSA-N
• Canonical SMILES: O.O.O.[Co]
• Molecular Formula: CoH6O3
• Molecular Weight: 112.979 g/mol
• CAS No.: 1307-86-4

Description

Cobalt trihydroxide, with the chemical formula Co(OH)₃, is an inorganic compound consisting of cobalt in the +3 oxidation state and hydroxide ions. It is a relatively rare compound compared to its divalent counterpart, cobalt(II) hydroxide. This compound typically appears as a dark brown or black powder and is known for its strong oxidizing properties.

Preparation Methods

Synthetic Routes and Reaction Conditions: Cobalt trihydroxide can be synthesized through various methods, including chemical precipitation and electrochemical synthesis. One common method involves the reaction of cobalt(II) salts with an oxidizing agent in an alkaline medium. For example, cobalt(II) nitrate can be reacted with sodium hypochlorite in the presence of sodium hydroxide to yield this compound:

$$\text{Co(NO}_3\text{)}_2 + 3\text{NaOH} + \text{NaOCl} \rightarrow \text{Co(OH)}_3 + 2\text{NaNO}_3 + \text{NaCl}$$Co(NO3​)2​+3NaOH+NaOCl→Co(OH)3​+2NaNO3​+NaCl

Industrial Production Methods: Industrial production of this compound often involves the electrochemical oxidation of cobalt(II) hydroxide in an alkaline solution. This method allows for the controlled production of high-purity this compound, which is essential for its applications in various industries.

Chemical Reactions Analysis

Types of Reactions: Cobalt trihydroxide undergoes several types of chemical reactions, including:

Oxidation: this compound can act as an oxidizing agent, converting other substances to their oxidized forms.

Reduction: It can be reduced to cobalt(II) hydroxide or cobalt(II) oxide under certain conditions.

Substitution: this compound can react with acids to form cobalt(III) salts.

Common Reagents and Conditions:

Oxidation: In the presence of reducing agents such as hydrogen peroxide, this compound can be reduced to cobalt(II) hydroxide.

Reduction: Heating this compound in the presence of a reducing agent like hydrogen gas can yield cobalt(II) oxide.

Substitution: Reacting this compound with hydrochloric acid produces cobalt(III) chloride and water.

Major Products Formed:

Oxidation: Cobalt(II) hydroxide, cobalt(II) oxide

Reduction: Cobalt(II) hydroxide, cobalt(II) oxide

Substitution: Cobalt(III) chloride

Scientific Research Applications

Cobalt trihydroxide has several scientific research applications, including:

Chemistry: It is used as a catalyst in various chemical reactions, particularly in oxidation-reduction processes.

Biology: this compound is studied for its potential use in biological systems, including as a component in biosensors.

Medicine: Research is ongoing into its potential use in medical applications, such as in the development of antimicrobial agents.

Industry: It is used in the production of rechargeable batteries, particularly in the cathodes of lithium-ion batteries, due to its high electrochemical activity.

Mechanism of Action

The mechanism by which cobalt trihydroxide exerts its effects is primarily through its strong oxidizing properties. It can donate oxygen atoms to other substances, facilitating their oxidation. In biological systems, this compound can interact with cellular components, potentially disrupting cellular processes and leading to antimicrobial effects. The molecular targets and pathways involved in these interactions are still under investigation.

Comparison with Similar Compounds

Cobalt(II) hydroxide (Co(OH)₂): Unlike cobalt trihydroxide, cobalt(II) hydroxide is more stable and less oxidizing. It is commonly used in the preparation of other cobalt compounds and as a drying agent.

Cobalt(III) oxide (Co₂O₃): This compound is another oxidizing agent but has different applications, particularly in ceramics and glass production.

Nickel(III) hydroxide (Ni(OH)₃): Similar to this compound, nickel(III) hydroxide is used in battery applications due to its electrochemical properties.

Uniqueness: this compound is unique due to its strong oxidizing properties and its ability to participate in a wide range of chemical reactions. Its applications in rechargeable batteries and potential antimicrobial properties make it a compound of significant interest in both scientific research and industrial applications.